Cas no 473732-52-4 (2-(Cyclohexylmethoxy)-4-fluoroaniline)

• Product Name: 2-(Cyclohexylmethoxy)-4-fluoroaniline
• CAS No: 473732-52-4
• MF: C₁₃H₁₈FNO
• MW: 223.28652715683
• CID: 2644918
• PubChem ID: 28368438
• Update Time: 2025-06-08

2-(Cyclohexylmethoxy)-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2-(cyclohexylmethoxy)-4-fluoroaniline
• 829-334-2
• SCHEMBL12261484
• G25987
• starbld0033949
• YTA73252
• EN300-6494517
• 473732-52-4
• AKOS000198610
• 2-(Cyclohexylmethoxy)-4-fluoroaniline

• Inchi： 1S/C13H18FNO/c14-11-6-7-12(15)13(8-11)16-9-10-4-2-1-3-5-10/h6-8,10H,1-5,9,15H2
• InChI Key： OFNOJXWJIPYBTK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OCC1CCCCC1)N

Computed Properties

• Exact Mass: 223.137242360Da
• Monoisotopic Mass: 223.137242360Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-(Cyclohexylmethoxy)-4-fluoroaniline

Professional Introduction to 2-(Cyclohexylmethoxy)-4-fluoroaniline (CAS No. 473732-52-4)

2-(Cyclohexylmethoxy)-4-fluoroaniline, with the chemical identifier CAS No. 473732-52-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a unique structural configuration, exhibits promising properties that make it a valuable candidate for further exploration in drug development and material science.

The molecular structure of 2-(Cyclohexylmethoxy)-4-fluoroaniline consists of a fluorinated aniline core substituted with a cyclohexylmethoxy group. This particular arrangement imparts distinct electronic and steric characteristics, which are highly relevant in the design of bioactive molecules. The presence of the fluoro group at the para position relative to the amino group enhances the compound's metabolic stability and binding affinity, making it an attractive scaffold for medicinal chemistry applications.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced pharmacokinetic profiles. Studies have demonstrated that fluorine atoms can modulate the lipophilicity, solubility, and metabolic half-life of drug candidates, thereby improving their overall efficacy. The incorporation of a fluoro group in 2-(Cyclohexylmethoxy)-4-fluoroaniline aligns with this trend, suggesting potential advantages in therapeutic applications.

The cyclohexylmethoxy moiety in the compound's structure contributes to its steric bulk, which can influence both its solubility and interactions with biological targets. This feature is particularly intriguing for designing molecules that require precise spatial orientation within biological systems. The combination of these structural elements makes 2-(Cyclohexylmethoxy)-4-fluoroaniline a versatile building block for synthesizing novel derivatives with tailored properties.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(Cyclohexylmethoxy)-4-fluoroaniline. Molecular modeling techniques have been employed to predict its binding affinity to various enzymes and receptors, providing insights into its potential pharmacological activity. These computational studies have identified several promising leads that could be further optimized for specific therapeutic indications.

The synthesis of 2-(Cyclohexylmethoxy)-4-fluoroaniline involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been utilized to construct the complex framework of the molecule efficiently. These synthetic strategies not only enhance yield but also minimize byproduct formation, ensuring a higher purity of the final product.

In the realm of drug discovery, 2-(Cyclohexylmethoxy)-4-fluoroaniline has been explored as a precursor for developing novel therapeutic agents. Its structural features suggest potential applications in areas such as anti-inflammatory, anticancer, and antimicrobial drug development. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes implicated in disease pathways.

The fluorine atom in 2-(Cyclohexylmethoxy)-4-fluoroaniline plays a crucial role in modulating its electronic properties. Fluorine's high electronegativity can influence nearby functional groups, affecting reactivity and interaction with biological targets. This property has been leveraged to design molecules with enhanced binding affinity and selectivity. The precise control over fluorine substitution patterns remains a key focus in medicinal chemistry research.

The cyclohexylmethoxy group contributes to the overall lipophilicity of the compound, which is critical for its absorption and distribution within biological systems. This balance between lipophilicity and polarizability is essential for achieving optimal pharmacokinetic profiles. Further optimization of this parameter could lead to improved drug-like properties and better therapeutic outcomes.

Ongoing research continues to uncover new applications for compounds like 2-(Cyclohexylmethoxy)-4-fluoroaniline. Innovations in synthetic chemistry and computational modeling are accelerating the discovery process, enabling faster identification of promising candidates for clinical development. Collaborative efforts between academia and industry are fostering interdisciplinary approaches to maximize the potential of such compounds.

The versatility of 2-(Cyclohexylmethoxy)-4-fluoroaniline as a chemical scaffold underscores its importance in modern drug discovery. Its unique structural features offer opportunities for designing molecules with tailored biological activities. As research progresses, this compound is likely to play a significant role in developing next-generation therapeutics that address unmet medical needs.